Cas no 14315-97-0 (1,1,3-TRIMETHOXYPROPANE)

• Product name: 1,1,3-TRIMETHOXYPROPANE
• CAS No: 14315-97-0
• MF: C₆H₁₄O₃
• MW: 134.17356
• MDL: MFCD00008490
• CID: 87295
• PubChem ID: 84348

1,1,3-TRIMETHOXYPROPANE Chemical and Physical Properties

Names and Identifiers

• 1,1,3-TRIMETHOXYPROPANE
• 3-METHOXYPROPIONALDEHYDE DIMETHYL ACETAL
• BETA-METHOXYPROPIONALDEHYDE DIMETHYL ACETAL
• B-METHOXYPROPIONALDEHYDE DIMETHYL ACETAL
• 1,1,3-trimethoxy-propane
• 1.1.3-Trimethoxy-propan
• 3-Methoxy-propionaldehyd-dimethylacetal
• 3-methoxy-propionaldehyde dimethyl acetal
• Propane,1,1,3-trimethoxy
• NSC 280806
• 1,1,3-Trimethoxypropane 99%
• 1,1,3-Trimethoxypropane,98%
• 1,1,3-Trimethoxypropane, GC 99%
• 1,1,3-TriMethoxypropane, GC 98+%
• 1,1,3-TriMethoxypropane, 98% 25GR
• J-800316
• AS-81189
• SCHEMBL305043
• 1,1,3-Trimethoxypropane, 99%
• NSC280806
• Propane,1,1,3-trimethoxy-
• AKOS015913362
• 14315-97-0
• MFCD00008490
• NSC-280806
• Propane, 1,1,3-trimethoxy-
• J-640313
• DTXSID9074694
• FT-0606012
• DS-020687
• G77315
• DTXCID2034671

• MDL： MFCD00008490
• Inchi： InChI=1S/C6H14O3/c1-7-5-4-6(8-2)9-3/h6H,4-5H2,1-3H3
• InChI Key： FKZYYYDRLJCHGL-UHFFFAOYSA-N
• SMILES： COCCC(OC)OC

Computed Properties

• Exact Mass: 134.09400
• Monoisotopic Mass: 134.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Color/Form: Colorless solid
• Density: 0.941 g/cm3 (20 ºC)
• Boiling Point: 148 ºC
• Flash Point: 40.6±0.0 ºC,
• Refractive Index: 1.4002 (20 ºC)
• Solubility: Soluble (276 g/l) (25 º C),
• PSA: 27.69000
• LogP: 0.64180
• Solubility: Not determined

1,1,3-TRIMETHOXYPROPANE Security Information

• Hazardous Material transportation number：UN 3271 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36/37/39
• RTECS：TZ9560000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Storage Condition：Cold storage (+4 ° C)
• Safety Term：3
• Risk Phrases：R10

1,1,3-TRIMETHOXYPROPANE Customs Data

• HS CODE：2909199090
• Customs Data：

  China Customs Code:

  2909199090

  Overview:

  2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,1,3-TRIMETHOXYPROPANE

1,1,3-Trimethoxypropane (CAS No. 14315-97-0): A Comprehensive Overview

1,1,3-trimethoxypropane is a versatile organic compound with the chemical formula C6H14O3. It is also known as trimethoxypropane or triisopropyl ether, and it belongs to the class of ethers. This compound is widely used in various industrial and chemical applications due to its unique properties and reactivity. The CAS registry number for this compound is 14315-97-0, which is a standardized identifier used globally to uniquely identify chemical substances.

The structure of 1,1,3-trimethoxypropane consists of a propane backbone with three methoxy groups (-OCH3) attached to the first and third carbon atoms. This structure imparts the compound with excellent solvating power and makes it an ideal solvent for a wide range of applications. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, particularly in the field of polymer synthesis and pharmaceutical intermediates.

One of the most notable applications of trimethoxypropane is in the synthesis of high-performance polymers. Researchers have demonstrated that this compound can significantly improve the mechanical properties of polymers when used as a comonomer or crosslinking agent. For instance, a study published in 2022 revealed that incorporating trimethoxypropane into polyurethane formulations resulted in materials with enhanced tensile strength and thermal stability.

In addition to its role in polymer chemistry, trimethoxypropane has gained attention in the pharmaceutical industry as a potential intermediate in drug synthesis. Its ability to act as a mild oxidizing agent makes it valuable in the production of fine chemicals and APIs (Active Pharmaceutical Ingredients). A recent breakthrough in this area involves the use of trimethoxypropane as a key component in the synthesis of certain anti-cancer drugs, where it facilitates the formation of complex molecular structures with high precision.

The physical properties of trimethoxypropane are also worth mentioning. It has a boiling point of approximately 88°C at standard atmospheric pressure and is relatively stable under normal conditions. However, it is important to handle this compound with care due to its flammability. Proper storage and handling procedures are essential to ensure safety in industrial settings.

From an environmental perspective, trimethoxypropane has been studied for its biodegradability and potential impact on ecosystems. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, making it less persistent in the environment compared to other similar compounds. This characteristic is particularly important for industries seeking eco-friendly alternatives for their processes.

In conclusion, trimethoxypropane (CAS No. 14315-97-0) is a multifaceted compound with significant applications across various industries. Its unique chemical properties, combined with recent advancements in its synthesis and application techniques, position it as a key player in modern chemistry. As research continues to uncover new potential uses for this compound, its importance in both academic and industrial settings is expected to grow further.